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Compound of Interest

Compound Name: 4-(3-Methylbutoxy)aniline

CAS No.: 5198-05-0

Cat. No.: B1210311

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of 4-(3-Methylbutoxy)aniline, a significant aniline

derivative with potential applications in pharmaceutical and chemical industries. As a Senior

Application Scientist, this document synthesizes technical data with practical insights to offer a

comprehensive resource for professionals in the field.

Core Molecular Attributes
Molecular Formula: C₁₁H₁₇NO

Molecular Weight: 179.26 g/mol [1]

The structural isomer, 3-(3-Methylbutoxy)aniline, shares the same molecular formula and

weight, underscoring the importance of precise analytical techniques for differentiation.[1]
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The molecule consists of a central aniline ring, which is an aromatic amine, providing a

foundation for diverse chemical modifications.[2] The key functional groups are the primary

amine (-NH₂) and a 3-methylbutoxy ether linkage (-O-CH₂CH₂CH(CH₃)₂) at the para position of

the benzene ring. This specific substitution pattern imparts distinct electronic and steric

properties that influence its reactivity and potential biological activity.

dot graph MolStructure { layout=neato; node [shape=plaintext]; edge [style=bold];

// Nodes for the benzene ring C1 [label="C"]; C2 [label="C"]; C3 [label="C"]; C4 [label="C"]; C5

[label="C"]; C6 [label="C"];

// Nodes for the substituents N [label="NH₂"]; O [label="O"]; C7 [label="CH₂"]; C8 [label="CH₂"];

C9 [label="CH"]; C10 [label="CH₃"]; C11 [label="CH₃"];

// Edges for the benzene ring with double bonds C1 -- C2; C2 -- C3; C3 -- C4; C4 -- C5; C5 --

C6; C6 -- C1;

// Edges for the substituents C1 -- N [len=1.5]; C4 -- O [len=1.5]; O -- C7; C7 -- C8; C8 -- C9;

C9 -- C10; C9 -- C11;

// Positioning the nodes C1 [pos="0,1!"]; C2 [pos="-0.87,0.5!"]; C3 [pos="-0.87,-0.5!"]; C4

[pos="0,-1!"]; C5 [pos="0.87,-0.5!"]; C6 [pos="0.87,0.5!"]; N [pos="0,2.5!"]; O [pos="0,-2.5!"]; C7

[pos="1,-3!"]; C8 [pos="2,-3!"]; C9 [pos="3,-3!"]; C10 [pos="3.5,-2!"]; C11 [pos="3.5,-4!"]; }

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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4-3-methylbutoxy-aniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/product/b1210311/docs#a-comprehensive-technical-guide-to-4-3-methylbutoxy-aniline
https://www.benchchem.com/product/b1210311/docs#a-comprehensive-technical-guide-to-4-3-methylbutoxy-aniline
https://www.benchchem.com/product/b1210311?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210311?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

